Cas no 1482256-24-5 (3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1482256-24-5
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 6239574
• PubChem ID: 64319681
• Update Time: 2025-06-10

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• 3-bromo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• AKOS013642040
• EN300-13228673
• 1482256-24-5

• Inchi： 1S/C11H10BrNO4/c1-2-5-17-11(16)13-9-4-3-7(10(14)15)6-8(9)12/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： PTILRDAFHDNMFL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 298.97932g/mol
• Monoisotopic Mass: 298.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1482256-24-5): An Overview

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1482256-24-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a brominated benzoic acid derivative with a unique functional group at the 4-position. The compound features a bromine atom at the 3-position and an allyl ester group attached to the carboxylic acid moiety via an amide linkage. The molecular formula of this compound is C₁₃H₁₀BrNO₄, and its molecular weight is approximately 300.12 g/mol. The presence of the bromine atom and the allyl ester group imparts specific chemical properties to the molecule, making it suitable for various synthetic transformations and biological studies.

Synthesis Methods

The synthesis of 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been extensively studied in recent literature. One common approach involves the reaction of 3-bromobenzoic acid with propargyl alcohol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction forms an intermediate amide, which can be further modified to introduce the allyl ester group. Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine atom and the allyl ester group sequentially.

Biological Activities

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has shown promising biological activities in various in vitro and in vivo studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that this compound can effectively inhibit the activity of matrix metalloproteinases (MMPs), which are key enzymes responsible for extracellular matrix degradation and tumor invasion. Additionally, it has been reported to exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

Potential Therapeutic Applications

The unique chemical structure and biological activities of 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid make it a promising candidate for various therapeutic applications. In oncology, this compound has shown potential as a targeted therapy for solid tumors, particularly those overexpressing MMPs. Preclinical studies have demonstrated its efficacy in reducing tumor growth and metastasis in animal models. Furthermore, its anti-inflammatory properties suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

While preclinical studies have provided encouraging results, further research is needed to evaluate the safety and efficacy of 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in human subjects. Several clinical trials are currently underway to assess its therapeutic potential in various disease conditions. These trials aim to determine optimal dosing regimens, evaluate pharmacokinetic properties, and identify any potential side effects or adverse reactions.

In addition to its direct therapeutic applications, 3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid serves as a valuable tool for understanding the underlying mechanisms of disease progression. Its ability to modulate specific enzymatic pathways provides insights into potential targets for drug development and personalized medicine approaches.

Conclusion

3-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1482256-24-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will further elucidate its role in disease treatment and provide valuable insights into new drug development strategies.